
Benzyl 3-aminopiperidine-1-carboxylate: A
Technical Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyl 3-aminopiperidine-1-

carboxylate

Cat. No.: B1270856 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Benzyl 3-
aminopiperidine-1-carboxylate (CAS Number: 711002-74-3). Due to the limited availability of

a dedicated Safety Data Sheet (SDS) for this specific compound, this document synthesizes

information from SDSs of structurally similar molecules, including various isomers and salts.

This guide is intended to provide researchers and drug development professionals with a

thorough understanding of the potential hazards and safe handling procedures.

Chemical Identification and Physical Properties
Benzyl 3-aminopiperidine-1-carboxylate is a chemical intermediate often used in the

synthesis of pharmaceutical compounds.[1][2] Its core structure consists of a piperidine ring

with an amino group and a benzyl carboxylate protective group.
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Identifier Value

Chemical Name Benzyl 3-aminopiperidine-1-carboxylate[3]

Synonyms
1-N-Cbz-3-aminopiperidine, 3-Amino-piperidine-

1-carboxylic acid benzyl ester[3]

CAS Number 711002-74-3[3][4]

Molecular Formula C13H18N2O2[3][4]

Molecular Weight 234.29 g/mol [3]

Hazard Identification and Classification
Based on data from analogous compounds, Benzyl 3-aminopiperidine-1-carboxylate is

anticipated to be hazardous. The following table summarizes the likely GHS classifications.

Hazard Class Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[5][6][7]

Skin Corrosion/Irritation H315 Causes skin irritation.[6][7]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[5][6][7]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[6]

Specific Target Organ Toxicity -

Single Exposure
H335

May cause respiratory

irritation.[6][7]

Signal Word:Warning[5][6][7]

Hazard Pictograms:

alt text

Precautionary Measures and Handling
Safe Handling Protocols
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Adherence to strict laboratory protocols is essential when working with this compound.

General Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Avoid contact with skin and eyes.[9]

Wash hands and any exposed skin thoroughly after handling.[5][8]

Do not eat, drink, or smoke in the laboratory.[5][8]

Storage:

Store in a cool, dry, and well-ventilated place.[5][8][9]

Keep the container tightly closed.[8][9]

Store under an inert atmosphere to maintain product quality.[9]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN 166 or NIOSH

standards).[5]

Skin Protection
Wear protective gloves and impervious clothing

to prevent skin contact.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate filter.[5]
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[5][10]

In Case of Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[5][9][10]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[5][10]

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[5][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[10]

Specific Hazards: No specific data is available, but thermal decomposition may produce

irritating gases and vapors.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[5][10]

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with the substance. Ensure

adequate ventilation and wear appropriate personal protective equipment.[10]
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Environmental Precautions: Prevent the substance from entering drains.

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for safely handling Benzyl 3-
aminopiperidine-1-carboxylate in a research setting.
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Safe Handling Workflow for Benzyl 3-aminopiperidine-1-carboxylate
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Caption: A flowchart outlining the necessary steps for the safe handling of Benzyl 3-
aminopiperidine-1-carboxylate, from preparation to cleanup.

Ecological Information
There is no specific data available on the ecological effects of Benzyl 3-aminopiperidine-1-
carboxylate. It is recommended to prevent its release into the environment.

Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, and national

regulations. The material may be sent to a licensed chemical destruction plant.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under normal storage conditions.[9]

Incompatible Materials: Strong oxidizing agents and strong acids.[9]

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.[11]

Disclaimer: This document is intended as a guide and is based on the best available

information for this compound and its structural analogs. It is not a substitute for a certified

Safety Data Sheet (SDS). Researchers should always consult the most current SDS for any

chemical before use and perform their own risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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